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Compound of Interest

Compound Name: 1-Piperonylipiperazine

Cat. No.: B118981

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety and logistical
information for the use of 1-Piperonylpiperazine, including personal protective equipment
(PPE) protocols, emergency procedures, and disposal plans.

Hazard Identification and Personal Protective Equipment

1-Piperonylpiperazine is a chemical that can cause severe skin burns, eye damage, and
respiratory irritation[1][2]. It is harmful if swallowed, in contact with skin, or inhaled[1].
Adherence to strict safety protocols is crucial to minimize risk.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification Rationale

Eye/Face Protection

Chemical safety goggles or a )

) i ] To prevent eye contact which
face shield compliant with
OSHA's 29 CFR 1910.133 or

European Standard EN166.

can cause serious eye

damage or irritation[1].

Skin Protection

Chemical-resistant gloves To prevent skin contact which
(e.g., nitrile) and a lab coat or can cause severe burns or
protective suit. irritation[1][3].

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved ) ] ]

) To prevent inhalation which
respirator, such as a dust mask

may cause respiratory
type N95 (US), should be used

) ) irritation[1].
in case of dust formation or

inadequate ventilation.

First Aid and Emergency Procedures

Immediate action is critical in the event of exposure to 1-Piperonylpiperazine.
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Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to

do. Seek immediate medical attention[1].

Skin Contact

Immediately wash off with soap and plenty of
water while removing all contaminated clothing
and shoes. Seek immediate medical attention.

Wash contaminated clothing before reuse[1].

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

Inhalation ) ) o o
breathing, give artificial respiration. Seek
immediate medical attention[1][4].
Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
) unconscious person. Seek immediate medical
Ingestion

attention[1]. Ingestion can cause severe
swelling and damage to delicate tissues, with a

danger of perforation[1].

In case of a spill, evacuate personnel to a safe area. Do not touch damaged containers or

spilled material unless wearing appropriate protective clothing. Sweep up and shovel the

material into suitable containers for disposal. Prevent the chemical from entering the

environment[1].

Handling and Storage

Proper handling and storage are essential to maintain the integrity of 1-Piperonylpiperazine

and ensure a safe laboratory environment.

» Handling: Do not breathe dust. Avoid contact with skin, eyes, and clothing. Use only in a

well-ventilated area or under a fume hood. Wash hands thoroughly after handling[1].
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o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and
store in a corrosives area. Keep away from strong oxidizing agents and strong acids[1]. The

product should be stored locked up[1].

Disposal Plan

The disposal of 1-Piperonylpiperazine and its contaminated materials must be handled by a

licensed professional waste disposal service[3].

o Waste Preparation: The recommended method of disposal is incineration. The material may

be dissolved or mixed with a combustible solvent to facilitate this process. Consult with the

waste disposal service for approved solvents[3].

o Containerization: Use a suitable, clearly labeled, and closed container for the waste mixture.

The label should include the chemical name and any associated hazards|[3].

o Contaminated Materials: Any materials that have come into contact with 1-

Piperonylpiperazine, such as gloves, filter paper, and glassware, should be treated as
hazardous waste and disposed of accordingly[3].

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Piperonylpiperazine is provided

below for quick reference.

Property

Value

Appearance

White to yellow to orange crystalline powder[5].

Molecular Formula

C12H16N202[5].

Molecular Weight 220.27 g/mol [2].

Melting Point 36-40 °C (lit.), 40-46 °C[5].

Boiling Point 147-149 °C/ 2 mmHg (lit.).

Flash Point >112 °C/>233.6 °F[1], 113 °C - closed cup.
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Experimental Workflow Visualization

The following diagram illustrates the standard operational workflow for handling 1-
Piperonylpiperazine, from initial preparation to final disposal, emphasizing key safety

checkpoints.
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Fig. 1: Standard workflow for handling 1-Piperonylpiperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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